Cas no 76075-21-3 (ethyl 1-benzylimidazole-5-carboxylate)

• Product Name: ethyl 1-benzylimidazole-5-carboxylate
• CAS No: 76075-21-3
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 2108668
• PubChem ID: 117807544
• Update Time: 2025-04-21

ethyl 1-benzylimidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-benzylimidazole-5-carboxylate
• 76075-21-3
• SCHEMBL16380792
• DA-34669

• Inchi： 1S/C13H14N2O2/c1-2-17-13(16)12-8-14-10-15(12)9-11-6-4-3-5-7-11/h3-8,10H,2,9H2,1H3
• InChI Key： PJAFVSKVNASNQO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 230.10600
• Monoisotopic Mass: 230.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 2.10810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles